Cas no 2624417-61-2 (2,4'-Difluoro-5-methyl-[1,1'-biphenyl]-4-carbaldehyde)

• Product Name: 2,4'-Difluoro-5-methyl-[1,1'-biphenyl]-4-carbaldehyde
• CAS No: 2624417-61-2
• MF: C₁₄H₁₀F₂O
• MW: 232.2254
• CID: 5077306
• Update Time: 2025-05-21

2,4'-Difluoro-5-methyl-[1,1'-biphenyl]-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4'-Difluoro-5-methyl-[1,1'-biphenyl]-4-carbaldehyde

• Inchi： 1S/C14H10F2O/c1-9-6-13(14(16)7-11(9)8-17)10-2-4-12(15)5-3-10/h2-8H,1H3
• InChI Key： ZDGFLVNQYVYWLF-UHFFFAOYSA-N
• SMILES： FC1C([H])=C(C([H])=O)C(C([H])([H])[H])=C([H])C=1C1C([H])=C([H])C(=C([H])C=1[H])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 2,4'-Difluoro-5-methyl-[1,1'-biphenyl]-4-carbaldehyde

Research Brief on 2,4'-Difluoro-5-methyl-[1,1'-biphenyl]-4-carbaldehyde (CAS: 2624417-61-2): Recent Advances and Applications

The compound 2,4'-Difluoro-5-methyl-[1,1'-biphenyl]-4-carbaldehyde (CAS: 2624417-61-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its unique fluorinated and aldehyde functional groups, has shown promising potential in various applications, including drug discovery, material science, and synthetic chemistry. Recent studies have focused on its synthesis, reactivity, and biological activities, positioning it as a valuable scaffold for further exploration.

One of the key areas of interest is the role of 2,4'-Difluoro-5-methyl-[1,1'-biphenyl]-4-carbaldehyde as an intermediate in the synthesis of more complex bioactive molecules. Researchers have demonstrated its utility in the construction of heterocyclic compounds, which are often pivotal in medicinal chemistry. The presence of fluorine atoms enhances the metabolic stability and bioavailability of resulting compounds, making this aldehyde a sought-after building block in drug design. Recent publications highlight its use in the development of kinase inhibitors and anti-inflammatory agents, underscoring its versatility.

In addition to its synthetic applications, studies have explored the physicochemical properties of 2,4'-Difluoro-5-methyl-[1,1'-biphenyl]-4-carbaldehyde. Advanced spectroscopic techniques, such as NMR and X-ray crystallography, have been employed to elucidate its structural characteristics. These investigations reveal that the compound exhibits unique electronic properties due to the electron-withdrawing effects of the fluorine substituents, which influence its reactivity in subsequent chemical transformations. Such insights are critical for optimizing its use in multi-step synthetic routes.

Recent biological evaluations have also shed light on the potential therapeutic applications of derivatives derived from 2,4'-Difluoro-5-methyl-[1,1'-biphenyl]-4-carbaldehyde. Preliminary in vitro studies indicate that certain analogs exhibit notable activity against cancer cell lines, particularly those associated with solid tumors. Mechanistic studies suggest that these compounds may act by modulating specific signaling pathways, although further in vivo validation is required to confirm these findings. The compound's ability to serve as a precursor for targeted therapies is a promising avenue for future research.

Despite its potential, challenges remain in the large-scale production and purification of 2,4'-Difluoro-5-methyl-[1,1'-biphenyl]-4-carbaldehyde. Recent advancements in catalytic methods and green chemistry approaches aim to address these issues, offering more efficient and sustainable synthetic routes. Collaborative efforts between academia and industry are expected to accelerate the translation of these innovations into practical applications, bridging the gap between laboratory-scale research and industrial production.

In conclusion, 2,4'-Difluoro-5-methyl-[1,1'-biphenyl]-4-carbaldehyde (CAS: 2624417-61-2) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a key player in the development of novel therapeutics and materials. Ongoing research continues to uncover its full potential, paving the way for future breakthroughs in the field. This brief underscores the importance of continued exploration and collaboration to harness the capabilities of this promising molecule.